Cas no 81472-98-2 (Bicyclo[2.2.2]octane-1-carbonyl chloride, 4-propyl- (9CI))

• Product Name: Bicyclo[2.2.2]octane-1-carbonyl chloride, 4-propyl- (9CI)
• CAS No: 81472-98-2
• MF: C₁₂H₁₉ClO
• MW: 214.731662988663
• CID: 867064
• Update Time: 2024-02-04

Bicyclo[2.2.2]octane-1-carbonyl chloride, 4-propyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-1-carbonyl chloride, 4-propyl- (9CI)

• Inchi： 1S/C12H19ClO/c1-2-3-11-4-7-12(8-5-11,9-6-11)10(13)14/h2-9H2,1H3
• InChI Key： NAPZCMJCTQLGMO-UHFFFAOYSA-N
• SMILES： C(Cl)(C12CCC(CCC)(CC1)CC2)=O

Computed Properties

• Exact Mass: 214.112
• Monoisotopic Mass: 214.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2